Cas no 55056-80-9 (Protodioscin)
Protodioscin Chemical and Physical Properties
Names and Identifiers
-
- Protodioscin
- 26-o-beta-d-glycopyranosyl-22-hydroxyfurost-5-ene-3beta,26-diol-3-o-beta-diglucorhamnoside
- PROTODIOSON
- SHENGMATING
- PROTODIOSCIN(P)
- PROTODIOSCIN(P) PrintBack
- proto-dioscin
- Saponin C
- Furostanol I
- D0LC3PH24P
- Tribulus Terrestris Protodioscin
- CP0107
- EX-A3793
- PROTODIOSCIN [INCI]
- CCG-270619
- (3beta,22R,25R)-26-(beta-D-glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl alpha-L-rhamnopyranosyl-(1->2)-(alpha-L-rhamnopyranosyl-(1->4))-beta-D-glucopyranoside
- 90288-44-1
- 55056-80-9
- CHEMBL4782480
- PROTODIOSCINE
- Furost-5-ene-3,22,26-triol 3-chacotrioside-26-glucopyranoside
- 26-o-beta-d-glycopyranosyl-22-hydroxyfurost-5-ene-3beta,26-diol-3-o-beta-diglucorhamnoside; PROTODIOSON; SHENGMATING; PROTODIOSCIN SNAP-N-SHOOT 0.1mg/mL(P); PROTODIOSCIN(P)
- Q7251968
- .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,22.ALPHA.,25R)-26-(.BETA.-D-GLUCOPYRANOSYLOXY)-22-HYDROXYFUROST-5-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->4))-
- 26-O-beta-D-GLUCOPYRANOSYL-(25R)-FUROST-5-ENE-3beta,22alpha,26-TRIOL 3-O-alpha-L-RHAMNOPYRANOSYL-(1-2)-(alpha-L-RHAMNOPYRANOSYL-(1-4))-beta-D-GLUCOPYRANOSIDE
- CS-6050
- MFCD03427682
- NS00123326
- 26-O-.BETA.-D-GLUCOPYRANOSYL-(25R)-FUROST-5-ENE-3.BETA.,22.ALPHA.,26-TRIOL 3-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1-2)-(.ALPHA.-L-RHAMNOPYRANOSYL-(1-4))-.BETA.-D-GLUCOPYRANOSIDE
- AKOS025311548
- C08907
- Q-100623
- 3.BETA.,22.ALPHA.,26-TRIHYDROXYFUROST-5-ENE 3-O-.BETA.-CHACOTRIOSIDE 26-O-.BETA.-D-GLUCOPYRANOSIDE
- Furostane base-2H + O-Hex, O-Hex-dHex-dHex
- beta-D-GLUCOPYRANOSIDE, (3beta,22alpha,25R)-26-(beta-D-GLUCOPYRANOSYLOXY)-22-HYDROXYFUROST-5-EN-3-YL O-6-DEOXY-alpha-L-MANNOPYRANOSYL-(1->2)-O-(6-DEOXY-alpha-L-MANNOPYRANOSYL-(1->4))-
- beta-D-Glucopyranoside, (3beta,22beta,25R)-26-(beta-D-glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-O-(6-deoxy-alpha-L-mannopyranosyl-(1->4))-
- HY-N0799
- UNII-D0LC3PH24P
- SCHEMBL786390
- (3beta,22R,25R)-26-(beta-D-glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside
- A870289
- beta-D-Glucopyranoside, (3beta,22alpha)-26-(beta-D-glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-4))-, (R-(Z))-
- s3830
- PROTODIOSCIN [WHO-DD]
- CHEBI:8588
- AS-75278
- Protodioscin?
-
- MDL: MFCD03427682
- Inchi: 1S/C51H84O22/c1-20(19-65-45-39(60)38(59)35(56)30(17-52)69-45)9-14-51(64)21(2)32-29(73-51)16-28-26-8-7-24-15-25(10-12-49(24,5)27(26)11-13-50(28,32)6)68-48-44(72-47-41(62)37(58)34(55)23(4)67-47)42(63)43(31(18-53)70-48)71-46-40(61)36(57)33(54)22(3)66-46/h7,20-23,25-48,52-64H,8-19H2,1-6H3/t20-,21+,22+,23+,25+,26-,27+,28+,29+,30-,31-,32+,33+,34+,35-,36-,37-,38+,39-,40-,41-,42+,43-,44-,45-,46+,47+,48-,49+,50+,51-/m1/s1
- InChI Key: LVTJOONKWUXEFR-UEZXSUPNSA-N
- SMILES: O1[C@](CC[C@@H](C)CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O
Computed Properties
- Exact Mass: 1048.55000
- Monoisotopic Mass: 1048.54542430 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 73
- Rotatable Bond Count: 14
- Complexity: 1900
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 31
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 346
- Molecular Weight: 1049.2
- XLogP3: -1.3
Experimental Properties
- Color/Form: Powder
- Density: 1.4600
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.631
- PSA: 346.06000
- LogP: -1.97970
Protodioscin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Protodioscin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0126-20mg |
Protodioscin |
55056-80-9 | HPLC≥98% | 20mg |
¥600元 | 2023-09-15 | |
| DC Chemicals | DC23021-100 mg |
Protodioscin |
55056-80-9 | >98%, Standard References Grade | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC23021-250 mg |
Protodioscin |
55056-80-9 | >98%, Standard References Grade | 250mg |
$800.0 | 2022-02-28 | |
| DC Chemicals | DC23021-1 g |
Protodioscin |
55056-80-9 | >98%, Standard References Grade | 1g |
$1600.0 | 2022-02-28 | |
| TRC | P827650-10mg |
Protodioscin |
55056-80-9 | 10mg |
$ 64.00 | 2023-09-06 | ||
| TRC | P827650-25mg |
Protodioscin |
55056-80-9 | 25mg |
$ 138.00 | 2023-09-06 | ||
| TRC | P827650-50mg |
Protodioscin |
55056-80-9 | 50mg |
$ 213.00 | 2023-09-06 | ||
| TRC | P827650-100mg |
Protodioscin |
55056-80-9 | 100mg |
$334.00 | 2023-05-17 | ||
| TRC | P827650-250mg |
Protodioscin |
55056-80-9 | 250mg |
$656.00 | 2023-05-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-EQ621-25mg |
Protodioscin |
55056-80-9 | ,≥98% | 25mg |
¥3065.0 | 2022-02-28 |
Protodioscin Related Literature
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Changrun Guo,Can Li,Yue Yu,Wei Chen,Teng Ma,Zhangjin Zhou RSC Adv. 2016 6 88640
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Peng Wang,Jiejie Hao,Xiuli Zhang,Cong Wang,Huashi Guan,Ming Li Org. Biomol. Chem. 2016 14 9362
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Xiao-Lan Cheng,Lian-Wen Qi,Qi Wang,Xin-Guang Liu,Besma Boubertakh,Jin-Yi Wan,E-Hu Liu,Ping Li Analyst 2013 138 2279
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Victoria L. Challinor,James J. De Voss Nat. Prod. Rep. 2013 30 429
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Xiu-Ting Sun,Qing-Jie Tan,Shun-Xian Wang,Jin-Feng Shan,Jian-Lan Jiang Anal. Methods 2015 7 5428
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
Additional information on Protodioscin
Protodioscin (CAS No: 55056-80-9) - A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments
Protodioscin, a naturally occurring compound with the chemical identifier CAS No: 55056-80-9, has garnered significant attention in the field of pharmaceutical research and biochemical studies. This compound, primarily derived from certain species of the genus Smilax, particularly Smilax glabra and Smilax sinensis, is known for its diverse biological activities. Over the years, extensive research has been conducted to elucidate its pharmacological properties, mechanisms of action, and potential therapeutic applications. This article provides a detailed exploration of Protodioscin, emphasizing its structural characteristics, pharmacological effects, and the latest advancements in research that highlight its significance in modern medicine.
The molecular structure of Protodioscin is characterized by its unique saponin backbone, which consists of a triterpene aglycone moiety linked to a sugar moiety. This structural configuration contributes to its remarkable solubility in water and its ability to interact with various biological targets. The presence of multiple hydroxyl groups and a glycosidic bond enhances its bioavailability and metabolic stability, making it an attractive candidate for drug development. Recent studies have demonstrated that Protodioscin exhibits potent anti-inflammatory, antioxidant, and anticancer properties. These effects are attributed to its ability to modulate multiple signaling pathways involved in cell proliferation, apoptosis, and oxidative stress.
In the realm of anti-inflammatory research, Protodioscin has shown promising results in reducing inflammation-induced by various stimuli. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). This anti-inflammatory activity is mediated through the suppression of nuclear factor kappa B (NF-κB) signaling pathway, a key regulator of inflammatory responses. Additionally, Protodioscin has been found to possess significant antioxidant properties, capable of scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. These findings suggest that Protodioscin could be a valuable therapeutic agent in managing chronic inflammatory diseases and oxidative stress-related disorders.
The anticancer potential of Protodioscin has been extensively investigated in various preclinical models. Research has revealed that it can induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways. Moreover, Protodioscin has demonstrated the ability to inhibit the growth of cancer cells by suppressing the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. Furthermore, it has been shown to induce autophagy in cancer cells, leading to their degradation and death. These mechanisms highlight Protodioscin's potential as a chemopreventive and chemotherapeutic agent against various types of cancer.
Recent advancements in metabolomics and proteomics have provided deeper insights into the molecular mechanisms underlying the pharmacological effects of Protodioscin. High-resolution mass spectrometry (HRMS) studies have identified novel metabolites derived from Protodioscin in biological systems, suggesting its complex metabolic pathways. Proteomic analyses have further revealed that Protodioscin modulates the expression of numerous proteins involved in cell signaling, metabolism, and stress response. These findings underscore the multifaceted nature of Protodioscin's biological activities and its potential as a lead compound for drug discovery.
The therapeutic potential of Protodioscin extends beyond its well-documented anti-inflammatory, antioxidant, and anticancer properties. Emerging research has also explored its role in neuroprotection, cardiovascular health, and metabolic disorders. Studies have shown that Protodioscin can protect against neurodegenerative diseases such as Alzheimer's disease by reducing amyloid-beta aggregation and inhibiting tau hyperphosphorylation. Additionally, it has been found to improve endothelial function by enhancing nitric oxide production and reducing oxidative stress in blood vessels. These findings suggest that Protodioscin could be a beneficial therapeutic agent for neurodegenerative disorders and cardiovascular diseases.
In conclusion, Protodioscin (CAS No: 55056-80-9) is a multifaceted compound with significant biochemical significance and therapeutic potential. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for drug development across various medical fields. Recent research advancements have unveiled novel mechanisms underlying its pharmacological effects, further solidifying its position as a key compound in modern medicine. As ongoing studies continue to explore its therapeutic applications, Protodioscin is poised to play an increasingly important role in addressing some of the most challenging health issues faced today.